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Compound of Interest

Compound Name:

6-Bromo-2-(3-

isopropoxyphenyl)quinoline-4-

carboxylic acid

Cat. No.: B444178 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Bromo-2-(3-
isopropoxyphenyl)quinoline-4-carboxylic acid, a specialized organic compound. Due to the

limited availability of specific experimental data for this molecule, this document outlines a

representative synthesis protocol based on established methodologies for analogous quinoline-

4-carboxylic acid derivatives. It also includes key physicochemical properties and a generalized

experimental workflow. This guide is intended to serve as a foundational resource for

researchers and professionals in the fields of medicinal chemistry and drug development.

Compound Identification
Chemical Name: 6-Bromo-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid

CAS Number: 445289-20-3[1][2]

Molecular Formula: C₁₉H₁₆BrNO₃[1][2]

Structure:
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Reactants

Product
4-Bromoaniline

6-Bromo-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid

Doebner Reaction
(e.g., in Ethanol, Reflux)

3-Isopropoxybenzaldehyde

Doebner Reaction
(e.g., in Ethanol, Reflux)

Pyruvic Acid

Doebner Reaction
(e.g., in Ethanol, Reflux)
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Synthesis

Analysis

Biological Evaluation

Reactant Preparation
(Amine, Aldehyde, Pyruvic Acid)

Doebner Reaction

Reaction Work-up
(Cooling, Filtration/Evaporation)

Purification
(Recrystallization)

Structural Characterization
(NMR, MS, IR)

Purity Assessment
(HPLC, TLC)

In vitro Biological Screening

Dose-Response Studies

Mechanism of Action Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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